Cas no 349-46-2 (D-Cystine)

D-Cystine Properties

Names and Identifiers

• D-Cystine
• D(+)-3,3-Dithiobis(2-aminopropanoic acid)
• H-D-(Cys)_2-OH~(+)-3,3-Dithiobis(2-aminopropionic acid)
• (H-D-Cys-OH) 2
• (S)-Cystine
• ChlorodiphenylMethane
• D(+)-CYSTINE
• D,L-cystine
• D-CYSTINE CRYSTALLINE
• H-D-(Cys)2-OH
• H-D-CYSTINE
• meso-Cystine
• D(+)-3,3'-Dithiobis(2-aminopropanoic acid)
• NSC 203781
• BP-13238
• cystine
• 349-46-2
• Z1269180278
• CYSTINE DL-FORM [MI]
• HY-W001941
• (2S)-2-amino-3-{[(2S)-2-amino-2-carboxyethyl]disulfanyl}propanoic acid
• CCRIS 8599
• KX1RHN0Y0B
• (2S,2'S)-3,3'-disulfanediylbis(2-aminopropanoic acid)
• NCGC00166007-01
• MFCD00002610
• 3,3'-Dithiobis(2-aminopropanoic acid), dl-
• D-CYSTINE [MI]
• UNII-06681CV9GH
• Cystine D-form
• SCHEMBL5018669
• beta,beta'-Dithioalanine, dl-
• AKOS024257100
• EINECS 206-486-2
• C6H12N2O4S2
• UNII-KX1RHN0Y0B
• NSC-203781
• CS-W001941
• NS00079379
• EINECS 213-094-5
• FD3019
• C-9760
• D-Cystine, 98%
• Cystine, D-
• Cystine DL-form
• EN300-254099
• (2S,2'S)-3,3'-dithiobis(2-aminopropanoic acid)
• Q27116494
• CHEBI:35494
• (2S)-2-ammonio-3-[[(2S)-2-ammonio-2-carboxylatoethyl]disulfanyl]propanoate
• D-Cystine, free base
• 06681CV9GH
• Cystine, d
• DTXSID301031752
• AS-13542
• (2S)-2-amino-3-[[(2S)-2-amino-2-carboxyethyl]disulfanyl]propanoic acid
• LEVWYRKDKASIDU-QWWZWVQMSA-N
• Cystine, DL-
• (S)-Cystine;
• +Expand

• MDL： MFCD00002610
• InChIKey： LEVWYRKDKASIDU-QWWZWVQMSA-N
• Inchi： 1S/C6H12N2O4S2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)/t3-,4?/m1/s1
• SMILES： C([C@H](C(=O)O)N)SSC[C@H](C(=O)O)N
• BRN： 1728093

Computed Properties

• Exact Mass: 240.02400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 240.024
• Heavy Atom Count: 14
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -6.3
• Topological Polar Surface Area: 177A^2

Experimental Properties

• LogP: 0.59220
• PSA: 177.24000
• Merck: 14,2782
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: 0.057 g/L (25 ºC)
• Boiling Point: 468.2℃ at 760 mmHg
• Melting Point: 265 °C (dec.) (lit.)
• Flash Point: 237 °C
• Color/Form: Not available
• Solubility: Not available
• Specific Rotation: 214 º (c=1, 1 N HCl)
• Optical Activity: [α]20/D +212°, c = 1 in 1 M HCl
• Density: 1.358 (estimate)

D-Cystine Security Information

• WGK Germany：1
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： R22;R36/37/38
• Signal Word：Warning

D-Cystine Customs Data

• HS CODE：29309013

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters